C-Demethyl Clethodim
C-Demethyl Clethodim
Brand Name:
Vulcanchem
CAS No.:
112301-96-9
VCID:
VC0123033
InChI:
InChI=1S/C16H24ClNO3S/c1-4-22-11(2)8-13-9-14(19)16(15(20)10-13)12(3)18-21-7-5-6-17/h5-6,11,13,18H,4,7-10H2,1-3H3/b6-5+,16-12?
SMILES:
CCSC(C)CC1CC(=O)C(=C(C)NOCC=CCl)C(=O)C1
Molecular Formula:
C16H24ClNO3S
Molecular Weight:
345.9 g/mol
C-Demethyl Clethodim
CAS No.: 112301-96-9
Reference Standards
VCID: VC0123033
Molecular Formula: C16H24ClNO3S
Molecular Weight: 345.9 g/mol
| CAS No. | 112301-96-9 |
|---|---|
| Product Name | C-Demethyl Clethodim |
| Molecular Formula | C16H24ClNO3S |
| Molecular Weight | 345.9 g/mol |
| IUPAC Name | 2-[1-[[(E)-3-chloroprop-2-enoxy]amino]ethylidene]-5-(2-ethylsulfanylpropyl)cyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C16H24ClNO3S/c1-4-22-11(2)8-13-9-14(19)16(15(20)10-13)12(3)18-21-7-5-6-17/h5-6,11,13,18H,4,7-10H2,1-3H3/b6-5+,16-12? |
| Standard InChIKey | YSGSBNBWXYFZJA-CHIOMFQBSA-N |
| Isomeric SMILES | CCSC(C)CC1CC(=O)C(=C(C)NOC/C=C/Cl)C(=O)C1 |
| SMILES | CCSC(C)CC1CC(=O)C(=C(C)NOCC=CCl)C(=O)C1 |
| Canonical SMILES | CCSC(C)CC1CC(=O)C(=C(C)NOCC=CCl)C(=O)C1 |
| Synonyms | (E)-2-[1-[[(3-Chloro-2-propenyl)oxy]imino]ethyl]-5-[2-(ethylthio)propyl]-1,3-cyclohexanedione; |
| PubChem Compound | 20140605 |
| Last Modified | Nov 09 2021 |
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